Cas no 849928-26-3 (Tert-butyl 3-bromopiperidine-1-carboxylate)

Tert-butyl 3-bromopiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the construction of piperidine-based scaffolds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent at the 3-position offers a reactive handle for further functionalization via cross-coupling or nucleophilic substitution reactions. This compound is widely employed in pharmaceutical and agrochemical research for the development of bioactive molecules. Its crystalline solid form and well-defined reactivity profile make it a reliable choice for synthetic applications requiring precise control over piperidine ring modifications.
Tert-butyl 3-bromopiperidine-1-carboxylate structure
849928-26-3 structure
Product Name:Tert-butyl 3-bromopiperidine-1-carboxylate
CAS No:849928-26-3
MF:C10H18BrNO2
MW:264.159422397614
MDL:MFCD07779077
CID:68954
PubChem ID:51051593
Update Time:2025-05-28

Tert-butyl 3-bromopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-3-Bromopiperidine
    • 3-Bromo-1-piperidinecarboxylic acid tert-butyl ester
    • 1-Piperidinecarboxylic acid,3-bromo-,1,1-dimethylethyl ester
    • tert-butyl 3-bromopiperidine-1-carboxylate
    • 1-N-BOC-3-BROMOPIPERIDINE
    • 3-Bromo-piperidine-1-carboxylic acid tert-butyl ester
    • HT922
    • C10H18BrNO2
    • Tert-butyl3-bromopiperidine-1-carboxylate
    • AK173165
    • N-Boc-3-bromopiperidine
    • CM10408
    • AB42483
    • VP80108
    • AM101349
    • AB1009669
    • ST2403337
    • Z3422
    • 928B263
    • 1,1-Dimethylethyl 3-bromo-1-piperidinecarboxylate (ACI)
    • (S)-3-Bromo-1-Boc-piperidine
    • EN300-264162
    • MFCD21097794
    • MFCD07779077
    • SY032563
    • AKOS015841237
    • P16778
    • 849928-26-3
    • (R)-3-Bromo-1-Boc-piperidine
    • SY343736
    • SY292672
    • AS-53626
    • SCHEMBL23214938
    • SB12472
    • CS-W005871
    • DB-008766
    • DTXSID70679621
    • 3-Bromo-1-piperidinecarboxylic acid tert-butyl ester;R-1-Boc-3-Bromopiperidine;S-1-Boc-3-Bromopiperidine
    • SB12473
    • Tert-butyl 3-bromopiperidine-1-carboxylate
    • MDL： MFCD07779077
    • Inchi： 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-6-4-5-8(11)7-12/h8H,4-7H2,1-3H3
    • InChI Key： YCUDHDNCZHPAJK-UHFFFAOYSA-N
    • SMILES： O=C(N1CC(Br)CCC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 263.05200
  • Monoisotopic Mass: 263.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 29.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.327
  • Melting Point: No data available
  • Boiling Point: 296.6°C at 760 mmHg
  • Flash Point: 133.2±25.4 °C
  • Refractive Index: 1.506
  • PSA: 29.54000
  • LogP: 2.71870
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Tert-butyl 3-bromopiperidine-1-carboxylate Security Information

Tert-butyl 3-bromopiperidine-1-carboxylate Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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